![molecular formula C18H15N5O2S2 B3007900 N-(benzo[c][1,2,5]thiadiazol-4-yl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide CAS No. 1226448-29-8](/img/structure/B3007900.png)
N-(benzo[c][1,2,5]thiadiazol-4-yl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound N-(benzo[c][1,2,5]thiadiazol-4-yl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide is a complex molecule that likely exhibits a range of biological activities due to the presence of multiple heterocyclic systems such as benzo[c][1,2,5]thiadiazole and pyridazinone. These heterocycles are known for their potential pharmacological properties.
Synthesis Analysis
The synthesis of related heterocyclic compounds has been demonstrated in the literature. For instance, N-(pyridin-2-yl)benzo[d]thiazol-2-amines were synthesized using a metal-free oxidative C–S bond formation strategy, employing phenyliodine(III) bis(trifluoroacetate) as the oxidant . This method could potentially be adapted for the synthesis of the benzo[c][1,2,5]thiadiazol moiety in the target compound. Additionally, the synthesis of 1,3,4-thiadiazoles from 1,3,4-thiadiazolyl ethanone as a starting material has been reported, which could provide insights into the synthesis of the thiadiazol portion of the compound .
Molecular Structure Analysis
The molecular structure of the compound would likely be characterized by spectroscopic methods such as 1H and 13C NMR, UV, IR, and mass spectrometry. For example, a related compound, N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, was fully analyzed using these techniques . These methods would provide detailed information about the electronic and spatial configuration of the molecule.
Chemical Reactions Analysis
The chemical reactivity of the compound would be influenced by the functional groups present in its structure. The amide linkage might be involved in hydrolysis reactions, while the heterocyclic rings could participate in electrophilic substitution reactions. The literature does not provide specific reactions for the target compound, but the reported synthesis and reactivity of similar heterocyclic compounds could offer a basis for predicting its reactivity .
Physical and Chemical Properties Analysis
The physical and chemical properties of the compound, such as solubility, melting point, and stability, would be determined experimentally. The presence of multiple heteroatoms and the amide group would influence these properties. The compound's solubility in organic solvents or water would be particularly relevant for its potential use in biological applications. The related compounds' properties, as reported in the literature, could serve as a reference for initial estimations .
properties
IUPAC Name |
N-(2,1,3-benzothiadiazol-4-yl)-4-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O2S2/c24-16(19-13-4-1-5-14-18(13)22-27-21-14)7-2-10-23-17(25)9-8-12(20-23)15-6-3-11-26-15/h1,3-6,8-9,11H,2,7,10H2,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSSAMHUCURNQOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)NC(=O)CCCN3C(=O)C=CC(=N3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[c][1,2,5]thiadiazol-4-yl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.